Cas no 160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER)
160921-88-0 structure
Product Name:3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
CAS No:160921-88-0
MF:C12H14O3
MW:206.237763881683
CID:891581
Update Time:2026-04-29
3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
- 4-(3-METHYLPHENYL)-3-OXOBUTYRIC ACIDMETHYL ESTER
- Methyl 4-(3-methylphenyl)-3-oxobutanoate
- 4-(3-Methylphenyl)-3-oxobutyric acid
- 3-METHYL-BETA-OXO-BENZENEBUTANOIC ACID METHYL ESTER
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- Inchi: InChI=1S/C12H14O3/c1-9-4-3-5-10(6-9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
- InChI Key: SUCKPLSEKYEGNM-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)CC(=O)CC(=O)OC
Computed Properties
- Exact Mass: 206.09400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 43.37000
- LogP: 1.66970
3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER) Related Products
- 24306-23-8(methyl 4-p-tolylbutanoate)
- 101689-18-3(Methyl 7-phenylheptanoate)
- 37779-49-0(Methyl 3-oxo-4-phenylbutanoate)
- 5581-76-0(Benzenehexanoic acid, methyl ester)
- 20620-59-1(Methyl 5-Phenylpentanoate)
- 17071-29-3(ethyl 3-oxo-5-phenylpentanoate)
- 2046-17-5(Methyl 4-Phenylbutyrate)
- 718-08-1(Ethyl 4-Phenylacetoacetate)
- 61495-30-5(Benzenebutanoic acid, 4-(2-methoxy-2-oxoethyl)-)
- 83823-59-0(ethyl 4-(3-methylphenyl)-3-oxobutanoate)
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